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Compound of Interest

Compound Name: Rivanicline oxalate

CAS No.: 220662-95-3

Cat. No.: B1663659

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rivanicline oxalate is a potent and selective partial agonist of the α4β2 nicotinic acetylcholine

receptors (nAChRs) in the central nervous system.[1][2] Its pro-cognitive and anti-inflammatory

properties make it a compound of significant interest in preclinical research for

neurodegenerative disorders and inflammatory diseases.[3] Subcutaneous (SC) administration

in murine models is a common and effective method for evaluating the in vivo efficacy and

pharmacokinetic profile of novel therapeutic agents like Rivanicline oxalate.

This document provides detailed application notes and protocols for the subcutaneous

administration of Rivanicline oxalate in mice, designed to assist researchers in achieving

reproducible and reliable experimental outcomes. The information compiled herein is based on

a comprehensive review of available literature and standard laboratory procedures.
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Data Presentation
Physicochemical Properties of Rivanicline Oxalate

Property Value Reference

Synonyms
RJR-2403 oxalate; (E)-

Metanicotine oxalate
[1]

Molecular Formula C₁₂H₁₆N₂O₄ [2][4]

Molecular Weight 252.27 g/mol [2][4]

Appearance Solid [2]

Purity ≥98% [2]

Solubility
Soluble in sterile water up to

100 mM

Reported In Vivo Subcutaneous Dosages of Rivanicline
Species Dosage Range Study Context Reference

Mouse (C57BL/6)
75, 100, 125 µmol/kg

(single dose)

Physiological test

battery (body

temperature,

respiration, locomotor

activity)

[1][3][5]

Rat (Wistar)
0.06, 0.6, 6 µmol/kg

(30 min before testing)

Scopolamine-induced

amnesia model
[1][3]

Rat (Sprague-Dawley)

0.3, 0.6, 0.9, 1.2

µmol/kg (20 min

before testing)

Ibotenic acid lesion

radial arm maze

model (working

memory)

[1][3][5]

Note: The hemioxalate salt of Rivanicline has been used in some studies and is expected to

have similar in vivo activity to the oxalate salt.[5]

In Vitro Activity of Rivanicline
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Target Assay Value Reference

Rat brain cortex

nAChRs
Kᵢ 26 nM [1][3]

Rat brain cortex

nAChRs
EC₅₀ 732 nM [1][3]

α4β2 nAChR subtype Kᵢ 26 nM [1][3]

α4β2 nAChR subtype EC₅₀ 16 µM [1][3]

Experimental Protocols
Protocol 1: Preparation of Rivanicline Oxalate
Formulation for Subcutaneous Injection
This protocol is adapted from a method for preparing Rivanicline hemioxalate for in vivo

administration and is suitable for achieving a clear, injectable solution.[5]

Materials:

Rivanicline oxalate powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips

Procedure:
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Prepare a Stock Solution:

Accurately weigh the required amount of Rivanicline oxalate powder.

Dissolve the powder in DMSO to create a stock solution (e.g., 25 mg/mL). Ensure

complete dissolution by vortexing.

Prepare the Vehicle:

In a sterile tube, combine the following in the specified ratio:

40% PEG300

5% Tween-80

45% Sterile Saline

Formulate the Final Injection Solution:

For a final solution with 10% DMSO, add the Rivanicline oxalate stock solution to the

vehicle. For example, to prepare 1 mL of the final injection solution, add 100 µL of the

DMSO stock solution to 900 µL of the prepared vehicle.

Vortex the final solution thoroughly to ensure homogeneity. The resulting solution should

be clear.

If precipitation or phase separation occurs, gentle warming and/or sonication can be used

to aid dissolution.[5]

Storage:

Store the stock solution at -20°C for up to one month or -80°C for up to six months in sealed,

moisture-free containers.[5]

It is recommended to prepare the final injection solution fresh on the day of the experiment.

Protocol 2: Subcutaneous Administration in Mice
This protocol follows standard operating procedures for subcutaneous injections in mice.
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Materials:

Prepared Rivanicline oxalate injection solution

Sterile syringes (0.5-1 mL)

Sterile needles (25-27 gauge, 5/8" length)

Mouse restraint device (optional)

70% Isopropyl alcohol and gauze (optional)

Sharps container

Procedure:

Animal Preparation:

Weigh the mouse to accurately calculate the injection volume based on the desired

dosage (mg/kg or µmol/kg).

The maximum recommended injection volume per site for subcutaneous administration in

mice is 5 mL/kg.[5]

Syringe Preparation:

Draw the calculated volume of the Rivanicline oxalate solution into a sterile syringe.

Ensure there are no air bubbles in the syringe.

Restraint and Injection Site:

Securely restrain the mouse. A common method is to grasp the loose skin at the scruff of

the neck between your thumb and forefinger.

The preferred injection site is the loose skin over the shoulders (scruff) or the flank.[6]

Injection Technique:
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Create a "tent" of skin at the injection site.

Insert the needle, with the bevel facing upwards, into the base of the skin tent, parallel to

the body.

Aspirate slightly by pulling back on the plunger to ensure the needle has not entered a

blood vessel. If blood appears in the syringe hub, withdraw the needle and reinject at a

different site with a fresh needle and syringe.

If no blood is aspirated, slowly and steadily depress the plunger to inject the solution.

Withdraw the needle and gently apply pressure to the injection site with a sterile gauze

pad if necessary.

Post-Injection Monitoring:

Return the mouse to its cage and monitor for any adverse reactions.

Dispose of the syringe and needle in a designated sharps container.
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Caption: Rivanicline Oxalate Signaling Pathway.
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Caption: Experimental Workflow for a Rivanicline Study.
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Caption: Subcutaneous Injection Procedure in Mice.

Conclusion and Recommendations
The subcutaneous administration of Rivanicline oxalate in mice is a viable and effective

method for preclinical evaluation. Adherence to proper formulation and administration

techniques is critical for ensuring animal welfare and the reliability of experimental data.

While the provided protocols offer a strong foundation for in vivo studies, it is important to note

the current lack of publicly available, detailed pharmacokinetic data for Rivanicline oxalate
following subcutaneous administration in mice. Therefore, it is highly recommended that

researchers conduct a preliminary pharmacokinetic study to determine key parameters such as

bioavailability, peak plasma concentration (Cmax), time to peak concentration (Tmax), and half-

life (t1/2) in their specific mouse strain and experimental conditions. This will enable more

informed dose selection and interpretation of pharmacodynamic outcomes.

Further investigation into the dose-response relationship and the establishment of a full

pharmacokinetic/pharmacodynamic (PK/PD) model will be invaluable for the continued

development and understanding of Rivanicline oxalate as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Subcutaneous
Administration of Rivanicline Oxalate in Mice]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1663659/docs#application-notes-and-protocols-
for-subcutaneous-administration-of-rivanicline-oxalate-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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